![molecular formula C12H15ClN4S B8297018 2-Chloro-7-methyl-4-piperidinoaminothieno[3,2-d]pyrimidine](/img/structure/B8297018.png)
2-Chloro-7-methyl-4-piperidinoaminothieno[3,2-d]pyrimidine
Cat. No. B8297018
M. Wt: 282.79 g/mol
InChI Key: CRFDOYZCOIGVRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06339089B2
Procedure details
In DMF (N,N-dimethylformamide) was dissolved 700 mg (3.4 mmol) of 2,4-dichloro-7-methylthieno[3,2-d]pyrimidine, and then a solution of 751 mg (7.5 mmol) of 1-aminopiperidine was added dropwise to the resulting solution under ice cooling over 5 minutes. The reaction solution was stirred at 0° C. for one hour and then allowed to resume room temperature, followed by stirring for further one hour. After completion of the reaction, ice go water was added to the reaction mixture, followed by extraction with ethyl acetate (50 ml×3). After the organic layer was washed successively with 1N hydrochloric acid, water and brine and dried over anhydrous sodium sulfate, the solvent was distilled off under reduced pressure. The residue was purified by silica gel chromatography (eluent: ethyl acetate-hexane=1/8) to give 573 mg (yield: 59.4%) of the title compound.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:3]=[C:4](Cl)[C:5]2[S:10][CH:9]=[C:8]([CH3:11])[C:6]=2[N:7]=1.[NH2:13][N:14]1[CH2:19][CH2:18][CH2:17][CH2:16][CH2:15]1.O>CN(C)C=O>[Cl:1][C:2]1[N:3]=[C:4]([NH:13][N:14]2[CH2:19][CH2:18][CH2:17][CH2:16][CH2:15]2)[C:5]2[S:10][CH:9]=[C:8]([CH3:11])[C:6]=2[N:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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751 mg
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Type
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reactant
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Smiles
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NN1CCCCC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
O
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Step Three
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Name
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|
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Quantity
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700 mg
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Type
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reactant
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|
Smiles
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ClC=1N=C(C2=C(N1)C(=CS2)C)Cl
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
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solvent
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Smiles
|
CN(C=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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|
Details
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The reaction solution was stirred at 0° C. for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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to resume room temperature
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STIRRING
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Type
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STIRRING
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|
Details
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by stirring for further one hour
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|
Duration
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1 h
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CUSTOM
|
Type
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CUSTOM
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|
Details
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After completion of the reaction, ice
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ADDITION
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Type
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ADDITION
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Details
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was added to the reaction mixture
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EXTRACTION
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Type
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EXTRACTION
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Details
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followed by extraction with ethyl acetate (50 ml×3)
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WASH
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Type
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WASH
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Details
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After the organic layer was washed successively with 1N hydrochloric acid, water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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the solvent was distilled off under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by silica gel chromatography (eluent: ethyl acetate-hexane=1/8)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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ClC=1N=C(C2=C(N1)C(=CS2)C)NN2CCCCC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 573 mg | |
| YIELD: PERCENTYIELD | 59.4% | |
| YIELD: CALCULATEDPERCENTYIELD | 59.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
